7-(2-Methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• SMILES: CC(C)CC1=CC(=O)NC2=CC=NN21
• InChI: InChI=1S/C10H13N3O/c1-7(2)5-8-6-10(14)12-9-3-4-11-13(8)9/h3-4,6-7H,5H2,1-2H3,(H,12,14)
• InChIKey: XHZWOXSEDFFBBU-UHFFFAOYSA-N

7-(2-Methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Chemical Identity and Classification

7-(2-Methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1566962-00-2, molecular formula C10H13N3O, molecular weight 191.23 g/mol) is a synthetic small molecule belonging to the pyrazolo[1,5-a]pyrimidin-5-one heterocyclic class . It is characterized by a fused pyrazole-pyrimidine ring system with a 2-methylpropyl (isobutyl) substituent at the 7-position and a carbonyl group at the 5-position . This core scaffold is frequently exploited in medicinal chemistry for kinase inhibition, but specific biological annotations for this exact compound are absent from primary peer-reviewed literature and patent exemplification tables.

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Novel chemotype for kinase probe development without prior biological annotation

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Rational SAR expansion beyond exemplified 7-alkyl analogs in patent literature

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Matched flexible alkyl control for rigid 7-aryl pyrazolo[1,5-a]pyrimidin-5-ones

Procurement Risk: Why In-Class Analogs Are Not Interchangeable

Within the pyrazolo[1,5-a]pyrimidin-5-one family, minor structural modifications can lead to profound differences in target engagement and selectivity. For example, publicly disclosed structure-activity relationship (SAR) studies on related scaffolds show that the size and branching of the 7-alkyl substituent critically modulate inhibition of adaptor associated kinase 1 (AAK1) [1] and cyclin-dependent kinases (CDKs) [2]. Therefore, the specific isobutyl moiety in 7-(2-Methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is predicted to confer a unique biological profile not recapitulated by methyl, ethyl, or n-propyl analogs. However, the absence of published, comparator-based quantitative data for this precise compound means the magnitude and direction of these differences remain uncharacterized, making blind substitution a high-risk endeavor for research reproducibility.

SAR Sensitivity

7-Alkyl branching critically influences kinase selectivity; isobutyl may diverge from smaller or linear analogs.

Data Gap

Absence of published comparator data for this compound means the magnitude of selectivity shifts remains uncharacterized.

Reproducibility Risk

Substitution with in-class analogs may introduce unanticipated target engagement differences, undermining study reproducibility.

• [1] Cianchetta, G. et al. U.S. Patent Application US20170129896A1. Pyrazolo[1,5-a]pyrimidine-based compounds, compositions comprising them, and methods of their use. Filed July 12, 2016. View Source
• [2] Gu, J. et al. U.S. Patent US8580782B2. Substituted pyrazolo[1,5-a]pyrimidines as cyclin dependent kinase inhibitors. Issued November 12, 2013. View Source

Absence of Verifiable Quantitative Differentiation Data

Evidence Gap Against Closest Structural Analogs

An exhaustive search of primary research papers, patents, and authoritative databases (excluding benchchems, molecule, evitachem, vulcanchem) finds no direct head-to-head comparison, cross-study comparable data, or class-level inference with quantitative measurements for 7-(2-Methylpropyl)-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one against a specific numerical comparator. The patent literature demonstrates that the pyrazolo[1,5-a]pyrimidine scaffold is highly sensitive to 7-position substitution for AAK1 [1] and CDK [2] inhibition, but this compound is not an exemplified final product. Consequently, this evidence guide cannot present quantified differentiation data as required by the admission rules.

Differentiation Evidence

Data to verify

No head-to-head IC50/Ki data available for this compound versus closest 7-alkyl pyrazolo[1,5-a]pyrimidin-5-one analogs.

Requires primary profiling to establish selectivity context

Patent SAR confirms 7-substitution sensitivity; direct comparative data absent

Evidence Dimension	Target-specific inhibitory activity (IC50/Ki)
Target Compound Data	No data available
Comparator Or Baseline	Closest in-class analogs (e.g., 7-methyl, 7-ethyl, 7-propyl derivatives)
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

This evidence gap directly impacts procurement decisions, as the lack of quantitative differentiation precludes a data-driven selection of this compound over a structural analog; users must generate primary data to establish its utility.

• [1] Cianchetta, G. et al. U.S. Patent Application US20170129896A1. Pyrazolo[1,5-a]pyrimidine-based compounds, compositions comprising them, and methods of their use. Filed July 12, 2016. View Source
• [2] Gu, J. et al. U.S. Patent US8580782B2. Substituted pyrazolo[1,5-a]pyrimidines as cyclin dependent kinase inhibitors. Issued November 12, 2013. View Source

Research Applications Based on Structural Potential

Chemical Probe for AAK1 or CDK Target Engagement

Given the known SAR of the pyrazolo[1,5-a]pyrimidine class, where 7-substitution is a critical determinant of kinase selectivity [1], this specific analog is a high-priority candidate for de novo profiling panels against AAK1 [1] and CDK family kinases [2]. Its procurement is justified for research groups seeking to expand the chemical biology toolkit with a novel chemotype that has not been biologically annotated.

SAR Expansion for Intellectual Property Generation

The 7-isobutyl group represents a specific, but unexplored, lipophilic modification within the well-established AAK1 inhibitor patent landscape [1]. Synthesizing and testing this precise compound is a rational approach to generate novel composition-of-matter intellectual property, as its activity profile remains unknown and cannot be anticipated from prior art.

Negative Control for 7-Aryl Analog Selectivity

A common SAR strategy involves testing a flexible alkyl analog against a more rigid aryl-substituted counterpart to assess conformational flexibility requirements at a binding pocket. This compound can serve as a matched control for biologically active 7-aryl-pyrazolo[1,5-a]pyrimidin-5-ones [1], where a loss of potency would confirm the importance of a flat, aromatic substituent.

Application

Selection Property

Validation Focus

AAK1 / CDK probe profiling

7-Isobutyl substitution uniqueness

De novo kinase selectivity panel context

SAR-based IP generation

Unexplored lipophilic modification

In vitro SAR context relative to prior art exemplars

Matched alkyl control for aryl analogs

Flexible alkyl substituent profile

Conformational binding requirement assessment

• [1] Cianchetta, G. et al. U.S. Patent Application US20170129896A1. Pyrazolo[1,5-a]pyrimidine-based compounds, compositions comprising them, and methods of their use. Filed July 12, 2016. View Source
• [2] Gu, J. et al. U.S. Patent US8580782B2. Substituted pyrazolo[1,5-a]pyrimidines as cyclin dependent kinase inhibitors. Issued November 12, 2013. View Source